Cas no 1027185-57-4 (1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole)

• Product Name: 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole
• CAS No: 1027185-57-4
• MF: C₈H₉N
• MW: 119.163761854172
• CID: 6505807
• PubChem ID: 11457685
• Update Time: 2025-06-09

1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole
• 1-methyl-2-prop-2-ynylpyrrole
• SCHEMBL14950344
• 1027185-57-4
• EN300-1852639

• Inchi： 1S/C8H9N/c1-3-5-8-6-4-7-9(8)2/h1,4,6-7H,5H2,2H3
• InChI Key： YBKIVEWCXLJONA-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1CC#C

Computed Properties

• Exact Mass: 119.073499291g/mol
• Monoisotopic Mass: 119.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 4.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles

Additional information on 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole

Research Briefing on 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole (CAS: 1027185-57-4) in Chemical Biology and Pharmaceutical Applications

1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole (CAS: 1027185-57-4) is a synthetic pyrrole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound features a pyrrole core substituted with a methyl group at the 1-position and a propargyl group at the 2-position, making it a valuable scaffold for further chemical modifications and biological investigations.

Recent studies have explored the use of 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole as a building block in medicinal chemistry, particularly in the development of small-molecule inhibitors targeting various enzymes and receptors. The propargyl group in this compound enables click chemistry reactions, facilitating its incorporation into more complex structures for drug discovery and chemical biology applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole as a key intermediate in the synthesis of novel kinase inhibitors. The compound's ability to undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions allowed for efficient diversification of the pyrrole scaffold, leading to the identification of potent and selective inhibitors against specific cancer-related kinases.

Another significant application of this compound was reported in Bioorganic & Medicinal Chemistry Letters, where it served as a precursor for the development of antimicrobial agents. The study demonstrated that derivatives of 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole exhibited promising activity against drug-resistant bacterial strains, with some analogs showing improved potency compared to existing antibiotics.

From a chemical biology perspective, 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole has been employed as a versatile probe for studying protein-ligand interactions. Its alkyne functionality allows for efficient conjugation with various reporter tags, making it useful for fluorescence labeling, affinity purification, and target identification studies in complex biological systems.

The synthetic accessibility of 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole (CAS: 1027185-57-4) has also been improved through recent methodological advances. A 2022 publication in Organic Process Research & Development described an optimized, scalable synthesis route that enhances the compound's availability for both academic research and industrial applications.

Looking forward, the unique chemical properties of 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole position it as a promising candidate for further exploration in drug discovery programs. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies, as well as its potential use in covalent inhibitor design due to the reactivity of the alkyne moiety.

In conclusion, 1-methyl-2-(prop-2-yn-1-yl)-1H-pyrrole (CAS: 1027185-57-4) represents a valuable chemical tool with diverse applications in medicinal chemistry and chemical biology. Its recent utilization in various therapeutic areas and methodological improvements in its synthesis suggest that this compound will continue to play an important role in pharmaceutical research and development.